Cas no 272130-88-8 (BENZOIC ACID, 5-(2-BROMOETHYL)-2-METHYL-, METHYL ESTER)
272130-88-8 structure
Product Name:BENZOIC ACID, 5-(2-BROMOETHYL)-2-METHYL-, METHYL ESTER
CAS No:272130-88-8
MF:C11H13BrO2
MW:257.123722791672
CID:1080143
PubChem ID:10753607
Update Time:2025-04-20
BENZOIC ACID, 5-(2-BROMOETHYL)-2-METHYL-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- BENZOIC ACID, 5-(2-BROMOETHYL)-2-METHYL-, METHYL ESTER
- 5-?(2-?bromoethyl)?-?2-?methylBenzoic acid methyl ester
- DA-38953
- methyl 5-(2-bromoethyl)-2-methylbenzoate
- SCHEMBL23294027
- 272130-88-8
-
- MDL: MFCD27948518
- Inchi: 1S/C11H13BrO2/c1-8-3-4-9(5-6-12)7-10(8)11(13)14-2/h3-4,7H,5-6H2,1-2H3
- InChI Key: OPIVPASOXDEICB-UHFFFAOYSA-N
- SMILES: BrCCC1C=CC(C)=C(C(=O)OC)C=1
Computed Properties
- Exact Mass: 256.00989g/mol
- Monoisotopic Mass: 256.00989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3Ų
BENZOIC ACID, 5-(2-BROMOETHYL)-2-METHYL-, METHYL ESTER Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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